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Compound of Interest

Compound Name: 3-Methyl-4-methylsulfonylphenol

Cat. No.: B166747

The following guide provides essential safety and logistical information for the proper disposal
of 3-Methyl-4-methylsulfonylphenol, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling 3-Methyl-4-methylsulfonylphenol, it is crucial to be aware of its potential
hazards. According to its Safety Data Sheet (SDS), this compound is classified as a skin and
eye irritant and may cause an allergic skin reaction[1].

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate protective gloves.

o Eye Protection: Use chemical safety goggles or glasses.

e Lab Coat: A standard lab coat should be worn.

In case of accidental exposure, follow these first-aid measures:

» Skin Contact: Wash off with soap and plenty of water. Consult a physician[1].

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician[1].
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 Inhalation: Move the person into fresh air. If breathing is difficult, give artificial respiration and
consult a physician[1].

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person
and consult a physician[1].

Step-by-Step Disposal Protocol

All laboratory waste must be managed in accordance with federal, state, and local regulations,
which generally prohibit the drain disposal of hazardous chemicals[2][3]. 3-Methyl-4-
methylsulfonylphenol must be disposed of as hazardous waste.

Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: All unused 3-Methyl-4-methylsulfonylphenol and any materials
contaminated with it (e.g., absorbent pads, gloves, empty containers) should be treated as
hazardous chemical waste[1][3].

e Segregate Waste Streams: Do not mix this waste with other incompatible waste streams.
Keep solid and liquid waste separate[4]. Specifically, avoid mixing with:

o Strong oxidizing agents
o Bases
o Strong acids[5][6]
Step 2: Containerization and Labeling

o Use Appropriate Containers: Collect the waste in a suitable, closed container that is in good
condition with no leaks or cracks[1][2]. Plastic containers are often preferred for chemical
waste[7].

o Label Containers Clearly: The waste container must be clearly labeled as "Hazardous
Waste." The label should include:

o The full chemical name: "3-Methyl-4-methylsulfonylphenol".
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o Relevant hazard pictograms (e.g., exclamation mark for irritant)[1][8].
o The date when waste was first added to the container.
o Contact details of the waste generator[8].

Step 3: Storage in a Satellite Accumulation Area (SAA)

» Designated Storage: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area within the laboratory, at or near the point of generation[3][7].

e Secondary Containment: The container should be placed in a secondary containment unit,
such as a spill tray, to contain any potential leaks[2][3].

o Keep Containers Closed: Waste containers must be kept tightly closed except when adding
waste[2][7].

Step 4: Arranging for Disposal

o Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your
institution's Environmental Health & Safety (EHS) department to schedule a pickup for the
hazardous waste[3][7].

e Maintain Records: Keep an inventory of the hazardous waste generated in your laboratory[7]

8.

Spill Cleanup Protocol: In the event of a spill, use personal protective equipment. Soak up the
spill with an inert absorbent material (e.g., vermiculite, sand, or earth). Collect the absorbent
material and the spilled chemical into a suitable, closed container for disposal as hazardous
waste[1]. All materials used for spill cleanup must also be treated as hazardous waste[2][3].

Data Presentation

The following table summarizes the key hazard information for 3-Methyl-4-
methylsulfonylphenol.
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Identifier Information Reference

. 3-Methyl-4-
Chemical Name [1][9]
methylsulfonylphenol

CAS Number 14270-40-7 [1][9]

Molecular Formula C8H1003s [1119]

Skin Irritation (Category 2),
GHS Classification Eye Irritation (Category 2), [1]
Skin Sensitisation (Category 1)

H315: Causes skin irritation,
H317: May cause an allergic

Hazard Statements ) ] [1]
skin reaction, H319: Causes

serious eye irritation

GHS Pictogram GHSO07 (Exclamation Mark) [1]

Signal Word Warning [1]

Disposal Workflow Diagram

The following diagram illustrates the procedural workflow for the proper disposal of 3-Methyl-4-
methylsulfonylphenol.
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Figure 1. Disposal Workflow for 3-Methyl-4-methylsulfonylphenol

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of 3-Methyl-4-methylsulfonylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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